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Cat. No.: B7800040

An In-depth Technical Guide to Safety Precautions for Handling Chloroform:lsoamyl Alcohol
Introduction

The mixture of chloroform and isoamyl alcohol, typically in a 24:1 ratio, is a common reagent in
molecular biology laboratories, primarily used for the purification of nucleic acids through phase
separation. While indispensable for many protocols, this solution presents significant health
and safety risks due to the inherent toxicity of its components. Chloroform is a suspected
human carcinogen and potent organ toxicant, while isoamyl alcohol is a flammable irritant.

This guide is designed for researchers, scientists, and drug development professionals,
providing a comprehensive overview of the necessary safety precautions for handling this
chemical mixture. Adherence to these protocols is critical to minimize exposure, prevent
accidents, and ensure a safe laboratory environment.

Hazard Identification and Toxicology

The chloroform:isoamyl alcohol mixture is classified as a hazardous substance. It is harmful if
swallowed, toxic if inhaled, causes severe skin and eye irritation, and is suspected of causing
cancer and reproductive harm.[1][2][3][4] Prolonged or repeated exposure can lead to
significant damage to the liver and kidneys.[1][2]

GHS Hazard Pictograms:
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Primary Components:
¢ Chloroform (Trichloromethane): The primary component and main source of toxicity.

o Acute Effects: Inhalation can cause central nervous system depression, leading to
dizziness, headache, drowsiness, and confusion.[5][6][7][8] High concentrations can
induce anesthesia and cardiac arrhythmias, which may be fatal.[6][9][10] It is a skin and
eye irritant.[6][8]

o Chronic Effects: Long-term exposure is associated with liver damage (hepatitis, jaundice)
and kidney damage.[5][9] The U.S. EPA has classified chloroform as a Group B2, probable
human carcinogen.[5] It is also suspected of being a reproductive toxin.[6] Chloroform has
poor odor warning properties, meaning its hazardous concentration is below the level at
which it can be smelled.[8]

¢ Isoamyl Alcohol (3-methyl-1-butanol): Used in the mixture to reduce foaming and aid in
phase separation.

o Acute Effects: It is a combustible liquid.[1] Vapors can irritate the eyes, nose, and
respiratory system, causing coughing and shortness of breath.[11][12][13] Exposure can
also lead to headache, dizziness, nausea, and vomiting.[11][12] Direct contact can cause
severe skin and eye irritation.[11]

Exposure Limits and Physical Properties

To prevent overexposure, regulatory bodies have established occupational exposure limits
(OELSs) for the individual components.

Table 1: Occupational Exposure Limits
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Component Agency Limit Type Value
Chloroform OSHA PEL (Ceiling) 50 ppm([6][8][14]
NIOSH REL (STEL, 60-min) 2 ppm[6][14][15]

ACGIH TLV (TWA, 8-hr) 10 ppm([6][8][14]

Isoamyl Alcohol OSHA PEL (TWA, 8-hr) 100 ppm[11][16]
NIOSH REL (TWA, 10-hr) 100 ppm[11][16]

NIOSH REL (STEL, 15-min) 125 ppm[11][16]

ACGIH TLV (TWA, 8-hr) 100 ppm[11][16]

ACGIH TLV (STEL) 125 ppm[11][16]

(PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; C: Ceiling Limit)

Table 2: Physical and Chemical Properties

Property Chloroform Isoamyl Alcohol

CAS Number 67-66-3 123-51-3

Appearance Colorless liquid Colorless liquid[11][12]
Odor Pleasant, sweet odor[6] Disagreeable odor[12][13]
Boiling Point 61.2 °C (142.2 °F)[15] 132 °C (270 °F)

Vapor Pressure

160 mmHg @ 20°C[15]

2 mmHg @ 25°C[17]

Flammability

Non-combustible[15]

Flammable Liquid[18]

Flash Point

Not Applicable

43 °C (109 °F)[19]

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, starting with robust engineering controls and supplemented
by appropriate PPE, is mandatory.

Engineering Controls:

e Chemical Fume Hood: All work involving the handling or transfer of chloroform:isoamyl
alcohol must be performed inside a properly functioning and certified chemical fume hood.[8]
[20][21]

» Ventilation: The laboratory must be well-ventilated to prevent the accumulation of hazardous
vapors.[22]

o Emergency Equipment: A safety shower and eyewash station must be immediately
accessible in the work area.[14][23][24][25]

Personal Protective Equipment (PPE):

» Hand Protection: Chloroform readily penetrates standard nitrile gloves (breakthrough time
can be less than 3 minutes).[8][26] Double-gloving with nitrile gloves is the minimum
requirement for incidental contact. For spills or prolonged handling, highly resistant gloves
such as Viton™ or Silver Shield® are required.[8] Always inspect gloves for damage before
use and change them immediately if contamination occurs.[3][27]

o Eye and Face Protection: Chemical splash goggles are mandatory.[26] When there is a
significant risk of splashing, a full-face shield should be worn over the goggles.[8][24]

» Protective Clothing: A long-sleeved lab coat, long pants, and fully enclosed, chemical-
resistant shoes are required.[21][26] For tasks with a high splash potential, a chemically
resistant apron is also recommended.[8]

» Respiratory Protection: Not typically necessary when work is conducted within a certified
fume hood. If a fume hood is not available or in case of a large spill, a NIOSH-approved
respirator with an organic vapor cartridge is required.[11][14]
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Caption: Workflow for selecting and using Personal Protective Equipment (PPE).
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Safe Handling and Storage Procedures

Handling:

Work in a designated area within a chemical fume hood.[23]
Use the smallest quantity of the chemical necessary for the experiment.[8]
Keep containers tightly closed when not in use to minimize vapor release.[8][14]

Avoid actions that can generate aerosols, such as vigorous shaking outside of a sealed
container.[28]

Do not eat, drink, or smoke in areas where chemicals are handled.[1][2]

Wash hands thoroughly after handling the mixture, even if gloves were worn.[1][27]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[3][22]
[29]

Use tightly sealed, properly labeled containers made of compatible materials (e.g., amber
glass bottles).[30]

Store away from incompatible materials, which include strong oxidizers, strong caustics
(alkalis), and chemically active metals like sodium, potassium, or magnesium.[8][15]

Store in secondary containment to control potential leaks or spills.

Emergency Procedures

Immediate and appropriate action is crucial in any emergency involving chloroform:isoamyl

alcohol.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of soap and water for at least 15 minutes.[6][23] Seek immediate medical
attention.

© 2025 BenchChem. All rights reserved. 6/14 Tech Support


https://www.lsuhsc.edu/admin/pfm/ehs/docs/chloro.pdf
https://www.safety.duke.edu/sites/default/files/Guidelines_Chloroform.pdf
https://www.safety.duke.edu/sites/default/files/Guidelines_Chloroform.pdf
http://www.hawaii.edu/ehso/wp-content/uploads/2016/07/SOP-Template-for-Chloroform.doc
https://severnbiotech.com/wp-content/uploads/2021/04/40-1200-20_Phenol_Chloroform-_soamyl_Alcohol_25_24_1_sds.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/c0549?userType=undefined
https://www.carlroth.com/medias/SDB-A156-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3w0MDQ2Njh8YXBwbGljYXRpb24vcGRmfGFESmlMMmcxWWk4NU1qTTFORGN6TkRZMU16YzBMMU5FUWw5Qk1UVTJYMDFVWDBWT0xuQmtaZ3xkNTI2OGU2MTVkMzNjM2UxZWUzZjAyNGVlOWMxYWU4ZjViYWRjY2RiNDQxNmYxNGRlODY2Y2VhNjc1MTFjNzY3
https://www.sigmaaldrich.com/TW/en/sds/sigma/c0549?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/p3803
https://www.cdhfinechemical.com/images/product/msds/123_1882641792_CHLOROFORMRATIOISOAMYLALCOHOL24RATIO1MSDS.pdf
https://www.serva.de/upload/msdssdb/39/sd_39554_GB_.pdf
https://www.itwreagents.com/download_file/sds/A2279/gb/sds_A2279_en.pdf
https://www.researchgate.net/post/What_are_the_storage_conditions_and_shelf_life_of_chloroform_and_isoamyl_alcohol_241_solution
https://www.safety.duke.edu/sites/default/files/Guidelines_Chloroform.pdf
https://www.cdc.gov/niosh/npg/npgd0127.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0388.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/chloro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open to ensure thorough rinsing.[6][20][23] Remove contact lenses if
present and easy to do.[6] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air at once.[3][20] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: DO NOT induce vomiting. Rinse the mouth with water.[3][27] Never give anything
by mouth to an unconscious person. Seek immediate medical attention.
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Caption: Emergency response workflow for a chemical spill.
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Waste Disposal

Chemical waste containing chloroform:isoamyl alcohol must be treated as hazardous waste.

Classification: This mixture is typically classified as a halogenated solvent waste.[8][31] In
the US, it falls under EPA waste code U044 for chloroform.[32]

o Collection: Collect all waste, including contaminated materials (gloves, absorbent pads,
pipette tips), in a designated, clearly labeled, and sealed hazardous waste container.[25] The
container must be compatible with the chemical mixture.

e Segregation: Do not mix chloroform waste with other chemical waste streams, as this can
cause dangerous reactions.[31]

o Disposal: Arrange for waste pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[31] Never
dispose of this mixture down the drain or in regular trash.[31][33]

Sample Experimental Protocol: Nucleic Acid
Extraction

This protocol outlines the general steps for a phenol-chloroform-isoamyl alcohol extraction, a
common procedure where this mixture is used. This procedure must be performed with the
utmost attention to the safety measures detailed above.

Note: This procedure almost invariably uses phenol along with chloroform and isoamyl alcohol
(PCI). Phenol carries its own severe hazards, including rapid skin absorption and severe
chemical burns, necessitating even more stringent precautions.[25]

Protocol Steps:

e Preparation (in Chemical Fume Hood): Prepare all necessary tubes and reagents inside the
chemical fume hood. Don all required PPE, including double nitrile gloves, a lab coat, and
chemical splash goggles.

e Lysis: Begin with an aqueous sample containing the cells or tissue from which nucleic acids
are to be extracted (e.g., cell lysate).
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Organic Extraction (in Chemical Fume Hood): To the aqueous sample, add an equal volume
of Phenol:Chloroform:lsoamyl Alcohol (25:24:1).

Mixing: Securely cap the tube and mix thoroughly by vortexing for 15-30 seconds to create
an emulsion. This step must be done carefully to avoid tube failure and aerosol generation.

Phase Separation: Centrifuge the mixture at high speed (e.g., >12,000 x g) for 5-15 minutes
at 4°C. The centrifugation will separate the mixture into three phases: a lower organic phase
(containing proteins and lipids), a middle interphase (containing denatured protein), and an
upper aqueous phase (containing the nucleic acids).

Aqueous Phase Transfer (in Chemical Fume Hood): Carefully open the tube inside the fume
hood. Without disturbing the interphase, use a pipette to transfer the upper aqueous phase
to a new, clean tube. This is a critical step where exposure risk is high.

Second Extraction (Optional but Recommended): To remove residual phenol, add an equal
volume of Chloroform:Isoamyl alcohol (24:1) to the collected aqueous phase. Repeat the
mixing and centrifugation steps.

Final Aqueous Phase Transfer (in Chemical Fume Hood): Transfer the final aqueous phase
to a new tube.

Waste Management: Immediately dispose of all tips, tubes, and waste solutions containing
the organic mixture into the designated halogenated hazardous waste container located
within the fume hood.

Downstream Processing: The nucleic acids in the aqueous phase can now be precipitated
(e.g., with isopropanol or ethanol), washed, and resuspended in a suitable buffer.

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Start: Cell Lysate
(Aqueous Sample)

Check Availability & Pricing
-

\

Work in Fume Hood
with Full PPE

\

Add Phenol:Chloroform:
Isoamyl Alcohol (25:24:1)

\

Vortex to Emulsify

\

Centrifuge to
Separate Phases

\

Work in Fume Hood
with Full PPE

\

Transfer Upper
Aqueous Phase

\

Add Chloroform:
Isoamyl Alcohol (24:1)

\

Centrifuge Again

\

Work in Fume Hood
with Full PPE

\

Transfer Final
Aqueous Phase

\

Precipitate Nucleic Acids
(e.g., with Ethanol)

\

End: Purified
Nucleic Acids

Click to download full resolution via product page

Caption: Experimental workflow for nucleic acid extraction highlighting safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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